![molecular formula C10H9BrN2O B2972896 1-[(4-bromobenzyl)oxy]-1H-imidazole CAS No. 477869-84-4](/img/structure/B2972896.png)
1-[(4-bromobenzyl)oxy]-1H-imidazole
Overview
Description
“1-[(4-bromobenzyl)oxy]-1H-imidazole” is a chemical compound with the molecular formula C10H9BrN2O . It is a derivative of imidazole, a heterocyclic compound. The compound is characterized by an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “1-[(4-bromobenzyl)oxy]-1H-imidazole” is characterized by an imidazole ring attached to a bromobenzyl group via an oxygen atom . The presence of the bromine atom in the benzyl group may influence the compound’s reactivity and interactions.
Scientific Research Applications
Heme Oxygenase-1 (HO-1) Inhibitors
One of the applications of this compound is in the development of HPLC methods for the semipreparative enantioresolution of phenylethanolic derivatives, which are potent and selective heme oxygenase-1 (HO-1) inhibitors .
Synthesis of Effective Hybrids
The compound has been used as a lead for the synthesis of more effective hybrids, showing improved biological activities compared to its cinnamic acid precursor .
Antimicrobial Activity
Although not directly related to “1-[(4-bromobenzyl)oxy]-1H-imidazole”, similar compounds have been synthesized and characterized for their antimicrobial activities .
Future Directions
The future directions for “1-[(4-bromobenzyl)oxy]-1H-imidazole” could involve further exploration of its synthesis, chemical reactions, and potential applications. Given the wide range of biological activities exhibited by imidazole derivatives, this compound could be a subject of interest in various fields .
properties
IUPAC Name |
1-[(4-bromophenyl)methoxy]imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O/c11-10-3-1-9(2-4-10)7-14-13-6-5-12-8-13/h1-6,8H,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVQLNCPIOPMEAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CON2C=CN=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>38 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24818878 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-[(4-bromobenzyl)oxy]-1H-imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[[1-(2-fluorophenyl)-5-methyltriazole-4-carbonyl]amino]-4,5-dimethoxybenzoate](/img/structure/B2972814.png)
![6-(4-chlorophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine](/img/structure/B2972825.png)
![5-Azaspiro[2.4]heptan-2-yl(1,4-oxazepan-4-yl)methanone](/img/structure/B2972830.png)
![N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]-4-methylbenzamide](/img/structure/B2972835.png)